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Compound of Interest

Compound Name: Boc-(S)-alpha-benzyl-proline

Cat. No.: B556952 Get Quote

For immediate reference, treat Boc-(S)-alpha-benzyl-proline as a chemical waste product. Do

not dispose of it in standard laboratory trash or down the drain. The following guide provides

detailed procedures for the safe handling and disposal of Boc-(S)-alpha-benzyl-proline,

synthesized from available data on similar compounds and general laboratory safety protocols.

This information is intended for researchers, scientists, and professionals in drug development.

Quantitative Data Summary
While a specific Safety Data Sheet (SDS) for Boc-(S)-alpha-benzyl-proline is not readily

available in the public domain, the table below summarizes key quantitative data for closely

related compounds and general storage information for Boc-protected amino acids. This

information is critical for safe handling and storage prior to disposal.
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Property Value Compound Source

Molecular Formula C₁₇H₂₃NO₄
Boc-(S)-alpha-benzyl-

proline
[1]

Molecular Weight 305.37 g/mol
Boc-(S)-alpha-benzyl-

proline
[1]

Physical State
Solid, Lyophilized

Powder

Boc-(S)-alpha-benzyl-

proline
[2]

Appearance
White / Off-White

Powder
Boc-L-proline [3][4]

Melting Point 133 - 136 °C Boc-L-proline [3]

Long-term Storage -20°C to -80°C
Boc-(S)-alpha-benzyl-

proline
[2]

Short-term Storage 4°C
Boc-(S)-alpha-benzyl-

proline
[2]

Experimental Protocols: Step-by-Step Disposal
Procedure
The following protocol is a recommended procedure for the safe disposal of Boc-(S)-alpha-
benzyl-proline waste. This protocol is based on best practices for chemical waste

management and information available for analogous compounds.

1. Hazard Identification and Personal Protective Equipment (PPE)

Hazard Assessment: Although some safety data sheets for the related compound Boc-L-

proline do not classify it as hazardous, other similar compounds, such as N-Boc-trans-4-

fluoro-L-proline, are known to cause skin and eye irritation.[5] Therefore, it is prudent to

handle Boc-(S)-alpha-benzyl-proline with care.

Required PPE:

Gloves: Wear chemical-resistant gloves.
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Eye Protection: Use chemical safety goggles or a face shield.[5]

Lab Coat: A standard laboratory coat is necessary to prevent skin contact.

Respiratory Protection: If there is a risk of generating dust, a certified respirator should be

used.[5]

2. Waste Segregation and Collection

Do Not Mix: Do not mix Boc-(S)-alpha-benzyl-proline waste with incompatible materials.

Incompatible materials for similar compounds include acids, bases, and strong oxidizing

agents.[4]

Solid Waste: Collect waste in a designated, compatible, and clearly labeled solid waste

container.

Liquid Waste: If Boc-(S)-alpha-benzyl-proline is dissolved in a solvent, the entire solution

must be treated as chemical waste. Collect it in a designated, compatible, and clearly

labeled liquid waste container.

Empty Containers: Empty containers should be thoroughly rinsed, with the rinsate collected

as chemical waste. Deface or remove all chemical labels from the empty container before

disposing of it in regular trash.

3. Storage and Labeling

Storage Location: Store the sealed waste container in a designated Satellite Accumulation

Area (SAA) with secondary containment.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "Boc-(S)-alpha-benzyl-proline". Include the accumulation start date and

any other information required by your institution.

4. Disposal

Contact EHS: Contact your institution's Environmental Health & Safety (EHS) office or a

licensed chemical waste disposal contractor for waste pickup.
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Regulatory Compliance: Adhere to all local, state, and federal regulations for chemical waste

disposal.[6] The primary federal legislation governing hazardous waste is the Resource

Conservation and Recovery Act (RCRA).[6]

Mandatory Visualization: Disposal Decision
Workflow
The following diagram illustrates the decision-making process for the proper disposal of Boc-
(S)-alpha-benzyl-proline.
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Start: Boc-(S)-alpha-benzyl-proline Waste

Is the waste
solid or liquid?

Collect in a designated,
compatible solid waste container.

Solid

Collect in a designated,
compatible liquid waste container.

Liquid

Label container with
'Hazardous Waste' and

chemical name.

Store in designated Satellite
Accumulation Area (SAA)

with secondary containment.

Contact Environmental
Health & Safety (EHS)

for waste pickup.

Follow all local, state,
and federal regulations.

End: Proper Disposal

Click to download full resolution via product page

Caption: Decision workflow for Boc-(S)-alpha-benzyl-proline waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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